Cas no 115812-34-5 (1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene)

1-Chloro-2,4-difluoro-5-(trifluoromethyl)benzene is a fluorinated aromatic compound with a molecular formula of C7H2ClF5. Its structure features a benzene ring substituted with chlorine, fluorine, and a trifluoromethyl group, imparting high chemical stability and reactivity for selective transformations. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing substituents facilitate nucleophilic aromatic substitution reactions. The presence of multiple fluorine atoms enhances lipophilicity, making it useful in designing bioactive molecules. Its well-defined reactivity profile and compatibility with organometallic catalysts further underscore its utility in fine chemical manufacturing. Proper handling is advised due to its potential toxicity and volatility.
1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene structure
115812-34-5 structure
Product Name:1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene
CAS No:115812-34-5
MF:C7H2ClF5
MW:216.535798549652
MDL:MFCD18415568
CID:2875737
Update Time:2025-11-02

1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene
    • Benzene, 1-chloro-2,4-difluoro-5-(trifluoromethyl)-
    • MDL: MFCD18415568
    • Inchi: 1S/C7H2ClF5/c8-4-1-3(7(11,12)13)5(9)2-6(4)10/h1-2H
    • InChI Key: DEURDGHYJUPYGR-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC(C(F)(F)F)=C(F)C=C1F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene Pricemore >>

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Additional information on 1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene

Comprehensive Overview of 1-Chloro-2,4-difluoro-5-(trifluoromethyl)benzene (CAS No. 115812-34-5)

1-Chloro-2,4-difluoro-5-(trifluoromethyl)benzene (CAS No. 115812-34-5) is a fluorinated aromatic compound widely used in pharmaceuticals, agrochemicals, and specialty materials. Its unique molecular structure, featuring a chloro, difluoro, and trifluoromethyl substituents, makes it a versatile intermediate in organic synthesis. The compound's high thermal stability and lipophilicity have garnered significant attention in R&D, particularly in drug discovery and material science.

In recent years, the demand for fluorinated benzene derivatives like 1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene has surged due to their applications in biomedical imaging and electronic materials. Researchers are exploring its potential in OLED (Organic Light-Emitting Diode) technologies, where fluorinated compounds enhance efficiency and lifespan. Additionally, its role in catalysis and polymer modification aligns with the growing focus on sustainable chemistry.

The synthesis of CAS 115812-34-5 typically involves halogen-exchange reactions or electrophilic aromatic substitution, with yields optimized through advanced flow chemistry techniques. Environmental considerations have also driven innovations in green solvent alternatives for its production, addressing regulatory pressures on volatile organic compounds (VOCs).

From a commercial perspective, 1-chloro-2,4-difluoro-5-(trifluoromethyl)benzene is a high-value intermediate with a robust supply chain in Asia and North America. Market analysts highlight its relevance in patent-protected pharmaceuticals, where fluorination improves drug bioavailability. FAQs such as "How to store fluorinated benzene derivatives?" or "What are the alternatives to halogenated solvents in synthesis?" reflect user concerns about safety and sustainability.

In summary, CAS 115812-34-5 exemplifies the intersection of cutting-edge chemistry and industrial demand. Its adaptability to green chemistry principles and high-performance applications ensures its prominence in scientific and commercial discourse.

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